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Introduction

Noroxymorphone is a key metabolite of the potent opioid analgesic oxymorphone and a minor

metabolite of oxycodone.[1][2][3] Its detection and quantification in biological specimens are of

significant importance in forensic toxicology to aid in the interpretation of opioid use, abuse,

and intoxication. These application notes provide a comprehensive overview of the role of

noroxymorphone in forensic case analysis, including its metabolic pathway, analytical

methodologies for its detection, and interpretation of its concentrations in various biological

matrices.

Metabolic Pathway of Oxymorphone and Oxycodone

Understanding the metabolic pathways leading to the formation of noroxymorphone is crucial

for the correct interpretation of toxicological findings. Oxymorphone is primarily metabolized via

N-demethylation by the cytochrome P450 enzyme CYP3A4 to form noroxymorphone.[1][4]

Oxycodone is metabolized through two main pathways: N-demethylation by CYP3A4 to

noroxycodone and O-demethylation by CYP2D6 to oxymorphone.[1][2][5] Both noroxycodone

and oxymorphone can be further metabolized to noroxymorphone.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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